Cas no 1009344-77-7 (N-(4-Bromo-2-(trifluoromethyl)phenyl)-3,3-dimethylbutanamide)

• Product Name: N-(4-Bromo-2-(trifluoromethyl)phenyl)-3,3-dimethylbutanamide
• CAS No: 1009344-77-7
• MF: C₁₃H₁₅BrF₃NO
• MW: 338.163513422012
• CID: 1091090
• PubChem ID: 58097333
• Update Time: 2025-04-20

N-(4-Bromo-2-(trifluoromethyl)phenyl)-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-2-(trifluoromethyl)phenyl)-3,3-dimethylbutanamide
• N-[4-bromo-2-(trifluoromethyl)phenyl]-3,3-dimethylbutanamide
• N-(4-Bromo-2-trifluoromethyl-phenyl)-3,3-dimethylbutanamide
• SCHEMBL1000941
• 1009344-77-7
• N-(4-Bromo-2-trifluoromethyl-phenyl)-3,3-dimethyl-butanamide

• Inchi： 1S/C13H15BrF3NO/c1-12(2,3)7-11(19)18-10-5-4-8(14)6-9(10)13(15,16)17/h4-6H,7H2,1-3H3,(H,18,19)
• InChI Key： HKUZIWRBRAOLCN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)NC(CC(C)(C)C)=O

Computed Properties

• Exact Mass: 337.02891g/mol
• Monoisotopic Mass: 337.02891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 338.16g/mol
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1Ų